4-((4-Chloro-3-nitrobenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 578698-86-9
• Molecular Formula: C15H9ClFN5O2S
• Molecular Weight: 377.8 g/mol
• IUPAC Name: 4-[(E)-(4-chloro-3-nitrophenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H9ClFN5O2S/c16-11-6-5-9(7-13(11)22(23)24)8-18-21-14(19-20-15(21)25)10-3-1-2-4-12(10)17/h1-8H,(H,20,25)/b18-8+
• InChI Key: IRZDVICQZAISPU-QGMBQPNBSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=NNC(=S)N2/N=C/C3=CC(=C(C=C3)Cl)[N+](=O)[O-])F
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=S)N2N=CC3=CC(=C(C=C3)Cl)[N+](=O)[O-])F

Description

4-((4-Chloro-3-nitrobenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a Schiff base derivative of the 1,2,4-triazole-5-thione scaffold, characterized by a benzylideneamino group substituted with chloro and nitro moieties at the 4- and 3-positions, respectively, and a 2-fluorophenyl group at the 3-position of the triazole ring. The compound’s structure is stabilized by the E configuration of the C=N bond, as confirmed by X-ray crystallography in analogous derivatives . The thione tautomer is predominant, with a C–S bond length of ~1.68 Å, consistent with related triazole-thiones .

Biological Activity

The compound 4-((4-Chloro-3-nitrobenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a member of the triazole-thione class of compounds, which have garnered attention for their diverse biological activities, including anticancer, antibacterial, and antifungal properties. This article delves into the biological activity of this specific compound, supported by relevant data tables and research findings.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₈H₁₄ClN₅O₂S
Molecular Weight	385.84 g/mol
CAS Number	303214-24-6

Anticancer Activity

Research indicates that triazole-thiones exhibit significant anticancer properties. In particular, studies on similar compounds have shown promising results against various cancer cell lines. For instance:

• A study on triazole derivatives demonstrated cytotoxicity against breast cancer cell lines MDA-MB-231 and MCF-7, with IC₅₀ values ranging from 1.52 to 6.31 μM for selected compounds .
• Another investigation highlighted that the presence of electron-donating groups significantly enhances the cytotoxic activity of triazole derivatives against cancer cells .

The specific compound may exhibit similar mechanisms of action due to its structural features, particularly the triazole and thione functionalities.

Antibacterial and Antifungal Activity

Triazole-thiones have been reported to possess antibacterial and antifungal activities. The following findings are noteworthy:

• Compounds within this class showed effective inhibition against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli at concentrations as low as 50 μg/mL .
• In comparative studies, certain triazole derivatives demonstrated antifungal activity comparable to established antifungal agents like bifonazole .

Mechanistic Insights

The biological activity of triazole-thiones can be attributed to several mechanisms:

• Enzyme Inhibition : Many triazole compounds act as inhibitors of carbonic anhydrase (CA), an enzyme implicated in various physiological processes. For example, some derivatives showed IC₅₀ values as low as 10.93 nM against CA IX, indicating strong inhibitory potential .
• Apoptosis Induction : Certain studies have reported that these compounds can induce apoptosis in cancer cells. For instance, a significant increase in annexin V-FITC-positive apoptotic cells was observed in treated MDA-MB-231 cells .

Case Study 1: Anticancer Potential

A recent study synthesized several triazole-thione derivatives and evaluated their anticancer activity against various cell lines. The results indicated that compounds with specific substitutions showed enhanced cytotoxicity compared to others, suggesting a structure-activity relationship (SAR) that could be exploited for drug development.

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of triazole-thiones against a panel of bacteria and fungi. The findings revealed that specific derivatives exhibited broad-spectrum antimicrobial activity, outperforming conventional antibiotics in some cases.

Comparison with Similar Compounds

Substituent Variations on the Benzylidene Group

a. Halogen Substituents

• 4-((4-Bromobenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione (C15H10BrFN4S): Replacing the 4-chloro-3-nitro group with 4-bromo results in a molecular weight increase (377.23 g/mol vs. 406.78 g/mol for the target compound). Bromine’s larger atomic radius may enhance lipophilicity but reduce electrophilicity compared to nitro groups .

b. Nitro Group Positional Isomers

• 5-(4-Fluorophenyl)-4-[(E)-(4-nitrobenzylidene)amino]-2,4-dihydro-3H-1,2,4-triazole-3-thione: The para-nitro substituent increases electron-withdrawing effects compared to the meta-nitro group in the target compound, altering reactivity in nucleophilic substitution or redox reactions .

Structural Analogues with Heterocyclic or Bulky Substituents

• benzylidene in the target compound) shifts electronic properties .
• 4-(3,5-Di-tert-butyl-4-hydroxybenzylideneamino)-3-((3,5-di-tert-butyl-4-hydroxybenzylthio)methyl)-1H-1,2,4-triazole-5(4H)-thione: Bulky tert-butyl groups improve antioxidant activity but reduce solubility, contrasting with the target compound’s balance of hydrophilicity (nitro) and lipophilicity (chloro) .

Table 1: Key Properties of Selected Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity (Highlight)
Target Compound	C15H9ClFN5O2S	406.78	4-Cl, 3-NO2, 2-FPh	Under investigation
4-((4-Bromobenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione	C15H10BrFN4S	377.23	4-Br, 2-FPh	Not reported
6e (Flurbiprofen derivative)	C23H17F2N4S	427.46	4-F, biphenyl-ethyl	Analgesic (ED50 = 12 mg/kg)
5-(4-nitrophenyl)-4-((4-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol	C21H14N5O3S	424.43	4-NO2Ph, 4-phenoxy	Antimicrobial (MIC = 8 µg/mL)

Preparation Methods

Esterification of 2-(2-Fluorophenyl)propanoic Acid

The starting material, 2-(2-fluorophenyl)propanoic acid, undergoes esterification to form methyl 2-(2-fluorophenyl)propanoate. This step typically employs methanol and an acid catalyst (e.g., H₂SO₄ or HCl) under reflux or microwave irradiation. Microwave-assisted methods reduce reaction times from hours to minutes and improve yields (>90%).

Key Reaction:

$$\text{2-(2-Fluorophenyl)propanoic acid} + \text{MeOH} \xrightarrow{\text{H}^+} \text{Methyl 2-(2-fluorophenyl)propanoate} + \text{H}_2\text{O}$$

Hydrazinolysis to Form Hydrazide

The ester is treated with hydrazine hydrate to yield 2-(2-fluorophenyl)propanehydrazide. This step is optimized under microwave conditions, achieving yields of 74–95%.

Key Reaction:

$$\text{Methyl 2-(2-fluorophenyl)propanoate} + \text{NH}$$2\text{NH}2 \xrightarrow{\text{MeOH}} \text{2-(2-Fluorophenyl)propanehydrazide} + \text{MeOH}

Cyclization to Triazole-Thione

The hydrazide reacts with carbon disulfide (CS₂) and potassium hydroxide (KOH) to form a hydrazinecarbodithioate intermediate, followed by cyclization with hydrazine hydrate. This step generates the triazole-thione core.

Key Reaction:

$$\text{Hydrazide} + \text{CS}$$2 + \text{KOH} \rightarrow \text{Hydrazinecarbodithioate} \xrightarrow{\text{NH}2\text{NH}_2} \text{3-(2-Fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione}

Condensation with 4-Chloro-3-Nitrobenzaldehyde

The triazole-thione core undergoes Schiff base formation with 4-chloro-3-nitrobenzaldehyde to introduce the benzylideneamino group.

Reaction Conditions

• Catalyst: Glacial acetic acid (1–2 drops).

• Solvent: Ethanol (25 mL).

• Temperature: Microwave irradiation (2450 MHz, 100–300 W) for 9–18 minutes.

• Workup: Neutralization with NaHCO₃, filtration, and recrystallization.

Key Reaction:

$$\text{Triazole-thione} + \text{4-Cl-3-NO}$$2\text{-C}6\text{H}4\text{CHO} \xrightarrow{\text{EtOH/H}^+} \text{Target Compound} + \text{H}2\text{O}

Parameter	Conventional Method	Microwave Method
Reaction Time	220–290 min	9–18 min
Yield (%)	65–77	89–97
Temperature (°C)	Reflux (~80)	287–330

Data synthesized from analogous reactions in.

Analytical Characterization

Spectroscopic Data

• ¹H NMR:

  • NH proton: Singlet at δ ~14.00 ppm.

  • Imine proton (N=CH): Singlet at δ 9.20–10.78 ppm.

  • Aromatic protons (4-Cl-3-NO₂-C₆H₃): Multiplet at δ 6.76–8.34 ppm.

• ¹³C NMR:

  • Thione carbon (C=S): δ >160.0 ppm.

  • Imine carbon (N=CH): δ 153–154 ppm.

• IR: Stretching bands for C=N (1630–1640 cm⁻¹) and C=S (1180–1200 cm⁻¹).

Mass Spectrometry

Molecular ion peak at m/z corresponding to the molecular formula C₁₅H₉ClF N₄O₂S.

Optimization and Challenges

Microwave-Assisted Synthesis

Microwave irradiation enhances reaction efficiency by reducing side reactions and improving yields (e.g., 97% vs. 73% for conventional methods). Temperature control (287–330°C) ensures selective condensation.

Substituent Effects

• Electron-Withdrawing Groups (Cl, NO₂): Stabilize the imine bond but may require longer reaction times due to reduced nucleophilicity.

• 2-Fluorophenyl Group: Enhances lipophilicity, impacting solubility and purification .

Q & A

Q. What synthetic methodologies are recommended for preparing 4-((4-chloro-3-nitrobenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione?

The compound is typically synthesized via a Schiff base condensation reaction between 4-chloro-3-nitrobenzaldehyde and 4-amino-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione. Optimal conditions involve refluxing in ethanol or methanol under acidic (e.g., HCl) or basic catalysis for 6–8 hours, followed by purification via recrystallization (ethanol/water mixtures) or column chromatography . Yield optimization may require adjusting stoichiometry (1:1.2 molar ratio of aldehyde to amine) and reaction temperature (60–80°C) .

Q. Which spectroscopic and crystallographic techniques are most effective for structural confirmation?

• Spectroscopy : Use FT-IR to confirm imine (C=N stretch at ~1600 cm⁻¹) and thione (C=S stretch at ~1250 cm⁻¹) groups. NMR (¹H/¹³C) can resolve aromatic proton environments and substituent positions .
• X-ray crystallography : Essential for unambiguous confirmation of stereochemistry (E/Z isomerism) and intermolecular interactions (e.g., hydrogen bonds, π-π stacking). For example, weak N–H···S hydrogen bonds and π-π interactions (3.3–3.6 Å) stabilize the crystal lattice .

Q. What preliminary biological screening approaches are suitable for this compound?

Begin with in vitro assays targeting enzymes or receptors relevant to its structural analogs. For triazole-thiones, common screens include:

• Antimicrobial activity : Broth microdilution (MIC against S. aureus, E. coli).
• Antifungal assays : Disk diffusion against Candida spp. .
• Enzyme inhibition : UV-Vis-based assays for cholinesterase or urease inhibition, leveraging the thione group’s metal-binding capacity .

Advanced Research Questions

Q. How can conflicting biological activity data (e.g., variable IC₅₀ values across studies) be resolved?

• Orthogonal assays : Validate results using multiple methods (e.g., fluorescence quenching vs. calorimetry for binding studies).
• Structural analogs : Compare activity trends with derivatives (e.g., chloro vs. nitro substituents) to identify structure-activity relationships (SAR) .
• Computational modeling : Perform molecular docking to assess target binding consistency across experimental conditions .

Q. What mechanistic insights explain the compound’s photochemical reactivity under UV light?

The benzylidene moiety undergoes E→Z isomerization at 365 nm (quantum yield Φ = 0.32) due to π→π* transitions. At 254 nm, C–S bond cleavage occurs (Φ = 0.12), producing reactive intermediates. These properties suggest applications in photoactivated drug delivery or photodynamic therapy .

Q. How do non-covalent interactions influence the compound’s supramolecular assembly in the solid state?

X-ray studies reveal:

• N–H···S hydrogen bonds : Form R₂²(8) motifs, creating dimeric units .
• π-π stacking : Between triazole and fluorophenyl rings (interplanar distance ~3.5 Å), enhancing thermal stability .
• Halogen interactions : Cl···N contacts (3.3 Å) may contribute to crystal packing .

Q. What strategies improve the compound’s solubility and bioavailability for in vivo studies?

• Derivatization : Introduce hydrophilic groups (e.g., sulfonate or morpholinomethyl) via alkylation or benzylation reactions (e.g., CH₃I/NaOH for S-alkylation; 76–83% yield) .
• Nanoformulation : Encapsulate in PEGylated liposomes to enhance aqueous dispersion .